Cas no 885521-49-3 (3-Bromo-1H-indazole-5-carboxylic acid)

3-Bromo-1H-indazole-5-carboxylic acid is a heterocyclic organic compound featuring a bromine substituent at the 3-position and a carboxylic acid functional group at the 5-position of the indazole core. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromine moiety offers reactivity for further functionalization via cross-coupling reactions, while the carboxylic acid group enables derivatization into esters, amides, or other derivatives. Its high purity and well-defined structure ensure consistent performance in research and industrial applications. The compound is commonly utilized in medicinal chemistry for the design of kinase inhibitors and other therapeutic agents.
3-Bromo-1H-indazole-5-carboxylic acid structure
885521-49-3 structure
Product Name:3-Bromo-1H-indazole-5-carboxylic acid
CAS No:885521-49-3
MF:C8H5BrN2O2
MW:241.041500806808
MDL:MFCD07781587
CID:840528
PubChem ID:24728202
Update Time:2025-05-23

3-Bromo-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1H-indazole-5-carboxylic acid
    • 3-bromo-2H-indazole-5-carboxylic acid
    • 3-Bromo-5-(1H)indazole carboxylic acid
    • 3-BROMO-INDAZOLE-5-CARBOXYLIC ACID
    • 3-Bromanyl-1~{h}-Indazole-5-Carboxylic Acid
    • PB17452
    • FCH1326961
    • AX8236441
    • ST1100582
    • AB0038274
    • Y5633
    • 9FE
    • 3-Bromo-1H-indazole-5-carboxylic acid (ACI)
    • EN300-243296
    • DTXSID90646259
    • AKOS016004775
    • AS-34335
    • CS-0045074
    • MFCD07781587
    • 885521-49-3
    • SY097695
    • 3-Bromo-1H-indazole-5-carboxylic acid, 97%
    • 3-Bromo-indazole-5-carboxylic acid 95+%
    • 3-Bromo-1H-indazole-5-carboxylicacid
    • MDL: MFCD07781587
    • Inchi: 1S/C8H5BrN2O2/c9-7-5-3-4(8(12)13)1-2-6(5)10-11-7/h1-3H,(H,10,11)(H,12,13)
    • InChI Key: RWQMEUDBXGKAER-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C2C(NN=C2Br)=CC=1)O

Computed Properties

  • Exact Mass: 239.95344g/mol
  • Monoisotopic Mass: 239.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 2.1

Experimental Properties

  • Melting Point: >300 °C
  • Boiling Point: 493.4±25.0°C at 760 mmHg

3-Bromo-1H-indazole-5-carboxylic acid Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Storage Condition:Inert atmosphere,2-8°C

3-Bromo-1H-indazole-5-carboxylic acid Pricemore >>

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3-Bromo-1H-indazole-5-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetonitrile ,  Water ;  overnight, pH 9.5, rt
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl ,  Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol ,  Water ;  15 h, 80 °C
Reference
Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis
Li, Jian-Yuan; Miklossy, Gabriella; Modukuri, Ram K.; Bohren, Kurt M.; Yu, Zhifeng; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

3-Bromo-1H-indazole-5-carboxylic acid Raw materials

3-Bromo-1H-indazole-5-carboxylic acid Preparation Products

Additional information on 3-Bromo-1H-indazole-5-carboxylic acid

3-Bromo-1H-indazole-5-carboxylic Acid (CAS No: 885521-49-3)

3-Bromo-1H-indazole-5-carboxylic acid, also known by its CAS number 885521-49-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a fused benzene and imidazole ring system. The presence of a bromine atom at the 3-position and a carboxylic acid group at the 5-position imparts unique chemical and biological properties to this molecule.

The structure of 3-bromoindazole-5-carboxylic acid is characterized by its indazole core, which consists of a benzene ring fused to an imidazole ring. The bromine substitution at the 3-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. The carboxylic acid group at the 5-position adds acidic functionality, making this compound potentially useful in various chemical reactions and applications.

Recent studies have highlighted the potential of indazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The substitution pattern in 3-bromoindazole-5-carboxylic acid allows for further functionalization, enabling researchers to explore its role in inhibiting specific enzymes or receptors associated with diseases such as cancer and inflammation.

In terms of synthesis, 3-bromoindazole-5-carboxylic acid can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the indazole core and the directing effects of substituents to achieve the desired product with high purity and yield.

The application of 3-bromoindazole-5-carboxylic acid extends beyond pharmacology into materials science, where its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The ability to modify its structure further enhances its potential in these fields.

In conclusion, 3-bromoindazole-5-carboxylic acid, with its unique structure and functional groups, represents a valuable compound for both academic research and industrial applications. Its role in drug discovery and materials science underscores its importance as a versatile building block in modern chemistry.

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